N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-chlorobenzamide

• IUPAC Name: N-[(E)-3-(benzylamino)-1-(3-nitrophenyl)-3-oxoprop-1-en-2-yl]-2-chlorobenzamide
• InChI: InChI=1S/C23H18ClN3O4/c24-20-12-5-4-11-19(20)22(28)26-21(14-17-9-6-10-18(13-17)27(30)31)23(29)25-15-16-7-2-1-3-8-16/h1-14H,15H2,(H,25,29)(H,26,28)/b21-14+
• InChI Key: NLOZGKRTDJSPPV-KGENOOAVSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C(=CC2=CC(=CC=C2)[N+](=O)[O-])NC(=O)C3=CC=CC=C3Cl
• Isomeric SMILES: C1=CC=C(C=C1)CNC(=O)/C(=C\C2=CC(=CC=C2)[N+](=O)[O-])/NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C23H18ClN3O4
• Molecular Weight: 435.9 g/mol

Description

N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-chlorobenzamide, also known as BNIPVC, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-chlorobenzamide is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound may also inhibit the aggregation of amyloid-beta peptides by binding to them and preventing their accumulation.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo studies. However, further studies are needed to determine its long-term effects on the body.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-chlorobenzamide in lab experiments is its potential effectiveness in inhibiting the growth of cancer cells and preventing the accumulation of amyloid-beta peptides. However, one limitation is the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-chlorobenzamide. One direction is to further investigate its potential use in cancer therapy, including in combination with other drugs. Another direction is to study its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-chlorobenzamide involves the reaction of 2-chlorobenzoyl chloride with benzylamine, followed by the reaction of the resulting product with 3-nitrobenzaldehyde. The final product is obtained after purification and recrystallization.

Scientific Research Applications

N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-chlorobenzamide has been studied for its potential use in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides.